Development of a method for the sampling and analysis of nickel and inorganic compounds of nickel in workplace air using atomic absorption spectrometry
Analyst Pub Date: DOI: 10.1039/AN9952002089
Abstract
The Health and Safety Executive (HSE) publish methods for sampling and analysis of workplace air in its ‘Methods for the Determination of Hazardous Substances’(MDHS) series. MDHS 42, ‘Nickel and Inorganic Compounds of Nickel in Air’, which was published in 1984, describes a laboratory method using FAAS. In 1992 HSE revised the exposure limits for nickel in air. Three maximum exposure limits (eight-hour time-weighted averages) were set at 0.5, 0.1 and 0.5 mg m–3 for nickel, soluble and insoluble nickel compounds, respectively. Soluble nickel compounds were defined as those with a solubility greater than 10% by mass in water at 20 °C. It was decided that this was an appropriate time to review MDHS 42 and this paper describes work carried out to develop and validate a revised method. New sample dissolution procedures have been included in the revised MDHS and the method has been extended to include ETAAS. The effectiveness of procedures was tested by analysing a range of dusts typically found in the working environment. Method performance was determined by taking doped filters through the described procedures, and this was assessed for compliance with the Comité Européen de Normalisation European Standard EN 482, ‘Workplace Atmospheres—General Requirements for the Performance of Procedures for the Measurement of Chemical Agents’.
Recommended Literature
- [1] Thermoreversible photocyclization of a pyrazolotriazole to a triazasemibullvalene: a novel electrocyclic reaction†
- [2] Catalytic activity of reusable nickel oxide nanoparticles in the synthesis of spirooxindoles
- [3] Zwitterionic π-radical involving EDT-TTF-imidazole and F4TCNQ: redox properties and self-assembled structure by hydrogen-bonds and multiple S⋯S interactions†
- [4] Thermo-curable and photo-patternable polysiloxanes and polycarbosiloxanes by a facile Piers–Rubinsztajn polycondensation and post-modification†
- [5] The diene-transmissive hetero-Diels–Alder reaction of 2-vinyl α,β-unsaturated aldimines: stereoselective synthesis of hexahydroquinazolin-2-ones†
- [6] Highly enantioselective organocatalytic Strecker reaction of cyclic N-acyl trifluoromethylketimines: synthesis of anti-HIV drug DPC 083†
- [7] Benzothiadiazole- and pyrrole-based polymers bearing thermally cleavable solubilizing groups as precursors for low bandgap polymers†
- [8] Influence of lamellar structure on the stress–strain behavior of β nucleated polypropylene under tensile loading at elevated temperatures
- [9] Tortuosity and mass transfer limitations in industrial hydrotreating catalysts: effect of particle shape and size distribution†
- [10] Molecular design of new organic sensitizers based on thieno[1,4]benzothiazine for dye-sensitized solar cells†
Journal Name：Analyst
Research Products
-
CAS no.: 136088-69-2
